6-Amino-3-[3-(cyclopropylaminocarbonyl)phenyl]picolinic acid, 95%

• IUPAC Name: 6-amino-3-[3-(cyclopropylcarbamoyl)phenyl]pyridine-2-carboxylic acid
• InChI: InChI=1S/C16H15N3O3/c17-13-7-6-12(14(19-13)16(21)22)9-2-1-3-10(8-9)15(20)18-11-4-5-11/h1-3,6-8,11H,4-5H2,(H2,17,19)(H,18,20)(H,21,22)
• InChI Key: NQQIZQJLFBNFCC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=CC(=C2)C3=C(N=C(C=C3)N)C(=O)O
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol

Description

6-Amino-3-[3-(cyclopropylaminocarbonyl)phenyl]picolinic acid (6-ACPCA) is a cyclic, heterocyclic organic compound with a molecular weight of 203.26 g/mol. It is a derivative of picolinic acid and has a unique cyclopropyl group at the 3-position of the phenyl ring. 6-ACPCA is a white, crystalline solid at room temperature, and is soluble in water, ethanol, and other polar solvents. It has a melting point of 191-192°C and a boiling point of 282-283°C. 6-ACPCA has potential applications in the fields of medicine, agriculture, and biotechnology due to its unique chemical structure and properties.

Mechanism of Action

The exact mechanism of action of 6-Amino-3-[3-(cyclopropylaminocarbonyl)phenyl]picolinic acid, 95% is not yet fully understood. However, studies have shown that 6-Amino-3-[3-(cyclopropylaminocarbonyl)phenyl]picolinic acid, 95% has anti-inflammatory, anticoagulant, and anti-cancer properties. It has been suggested that 6-Amino-3-[3-(cyclopropylaminocarbonyl)phenyl]picolinic acid, 95% may act by inhibiting the activity of certain enzymes involved in inflammation, coagulation, and cancer cell proliferation.
Biochemical and Physiological Effects
6-Amino-3-[3-(cyclopropylaminocarbonyl)phenyl]picolinic acid, 95% has been shown to have anti-inflammatory, anticoagulant, and anti-cancer properties. In animal studies, 6-Amino-3-[3-(cyclopropylaminocarbonyl)phenyl]picolinic acid, 95% has been shown to reduce inflammation, inhibit coagulation, and reduce the proliferation of cancer cells. In addition, 6-Amino-3-[3-(cyclopropylaminocarbonyl)phenyl]picolinic acid, 95% has been shown to have antioxidant and anti-apoptotic effects, and to stimulate the production of certain cytokines.

Advantages and Limitations for Lab Experiments

The use of 6-Amino-3-[3-(cyclopropylaminocarbonyl)phenyl]picolinic acid, 95% in laboratory experiments has several advantages. It is a relatively inexpensive compound, and can be synthesized in a two-step reaction process. It is also relatively stable, and can be stored at room temperature for extended periods of time. However, the use of 6-Amino-3-[3-(cyclopropylaminocarbonyl)phenyl]picolinic acid, 95% in laboratory experiments is limited by its potential toxicity. It should be handled with care, and appropriate safety precautions should be taken when working with the compound.

Future Directions

The potential applications of 6-Amino-3-[3-(cyclopropylaminocarbonyl)phenyl]picolinic acid, 95% are still being explored, and there are many future directions that could be pursued. These include further studies on its anti-inflammatory, anticoagulant, and anti-cancer properties, as well as its potential use as a fungicide and herbicide. In addition, further research could be conducted on its potential use as a reagent for the synthesis of other organic compounds. Finally, further research could be conducted on the mechanism of action of 6-Amino-3-[3-(cyclopropylaminocarbonyl)phenyl]picolinic acid, 95% and its potential toxicity.

Synthesis Methods

6-Amino-3-[3-(cyclopropylaminocarbonyl)phenyl]picolinic acid, 95% can be synthesized through a two-step reaction process. The first step involves the reaction of picolinic acid with cyclopropylamine in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The resulting cyclopropylpicolinic acid is then reacted with anhydrous sodium acetate in the presence of a base catalyst, such as sodium hydroxide or potassium hydroxide. The reaction is carried out at a temperature of 80°C for 2-3 hours, and the product is purified by recrystallization.

Scientific Research Applications

6-Amino-3-[3-(cyclopropylaminocarbonyl)phenyl]picolinic acid, 95% has been studied extensively for its potential applications in medicine, agriculture, and biotechnology. In medicine, 6-Amino-3-[3-(cyclopropylaminocarbonyl)phenyl]picolinic acid, 95% has been studied for its potential use as an anti-inflammatory, anticoagulant, and anti-cancer agent. In agriculture, 6-Amino-3-[3-(cyclopropylaminocarbonyl)phenyl]picolinic acid, 95% has been studied for its potential use as a fungicide and herbicide. In biotechnology, 6-Amino-3-[3-(cyclopropylaminocarbonyl)phenyl]picolinic acid, 95% has been studied for its potential use as a reagent for the synthesis of other organic compounds.